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Compound of Interest

Compound Name: Acetamiprid-d3

Cat. No.: B590940 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Acetamiprid-d3, a deuterated internal

standard for the quantitative analysis of the neonicotinoid insecticide Acetamiprid. This

document is intended for researchers, scientists, and professionals in drug development and

environmental analysis, offering comprehensive data, detailed experimental protocols, and

insights into its mechanism of action.

Core Data Summary
Acetamiprid-d3 is primarily utilized as an internal standard in analytical chemistry to ensure

the accuracy and precision of quantitative methods for Acetamiprid.[1][2] Its key

physicochemical properties are summarized below.
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Property Value Reference

CAS Number 1353869-35-8 [1][3]

Molecular Formula C₁₀H₈D₃ClN₄ [3]

Molecular Weight 225.69 g/mol

Formal Name

(1E)-N-[(6-chloro-3-

pyridinyl)methyl]-N′-cyano-N-

(methyl-d3)-ethanimidamide

Isotopic Purity ≥99.0 atom % D

Mechanism of Action and Signaling Pathways
Acetamiprid, the non-deuterated parent compound, is a neonicotinoid insecticide that functions

as an agonist of the nicotinic acetylcholine receptors (nAChRs) in insects. This interaction

leads to the overstimulation and subsequent blockage of nerve impulses, resulting in paralysis

and death of the target insect.

Recent studies have elucidated the downstream cellular effects of Acetamiprid exposure,

particularly in non-target organisms. These effects are primarily linked to the induction of

cellular stress pathways, including oxidative stress and endoplasmic reticulum (ER) stress,

which can ultimately lead to apoptosis (programmed cell death).

Exposure to Acetamiprid has been shown to increase the production of reactive oxygen

species (ROS) and intracellular calcium levels. This increase in ROS can lead to oxidative

damage to cellular components. The rise in intracellular calcium and ROS production can also

trigger ER stress. Key markers of ER stress, such as inositol-requiring enzyme 1-alpha (IRE1-

α), are upregulated following Acetamiprid exposure.

The activation of these stress pathways can converge on the mitogen-activated protein kinase

(MAPK) signaling pathway. The MAPK pathway is a critical regulator of various cellular

processes, and its activation by Acetamiprid-induced stress can further promote apoptosis. This

is evidenced by the increased expression of apoptosis-related genes such as caspases.
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Acetamiprid-Induced Cellular Stress and Apoptotic Signaling Pathway.

Experimental Protocols
The quantification of Acetamiprid in various matrices is crucial for regulatory monitoring and

research. The use of Acetamiprid-d3 as an internal standard is a common practice to ensure

analytical accuracy. Below are generalized experimental workflows based on established

methods.

Sample Preparation and Extraction (QuEChERS Method)
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted

for the extraction of pesticide residues from food and environmental samples.

Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is

homogenized.

Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate

volume of water and acetonitrile. Acetamiprid-d3 internal standard is added at this stage.

The tube is shaken vigorously.

Salting Out: Extraction salts (e.g., magnesium sulfate, sodium chloride) are added to induce

phase separation. The tube is shaken and then centrifuged.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary

amine - PSA) to remove interfering matrix components. The tube is vortexed and

centrifuged.

Final Extract: The resulting supernatant is collected for analysis.
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Generalized QuEChERS experimental workflow for sample preparation.
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Instrumental Analysis: LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

selective technique for the quantification of Acetamiprid.

Parameter Typical Conditions

LC Column
C18 reversed-phase column (e.g., 2.0 mm i.d.,

150 mm length, 5 µm particle size)

Mobile Phase
A gradient of acetonitrile and water (often with a

formic acid modifier)

Column Temperature 40°C

Ionization Mode Electrospray Ionization (ESI), Positive Mode

Monitored Transitions

Acetamiprid: e.g., m/z 223 → 126 (quantifier),

223 → 90 (qualifier) Acetamiprid-d3: e.g., m/z

226 → 129

Note: Specific transitions and chromatographic conditions should be optimized for the

instrument in use.

This technical guide provides foundational information for the use of Acetamiprid-d3 in

research and analytical applications. For specific applications, further method development and

validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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